Cas no 1706428-60-5 (1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid cyclopropylamide)

• Product Name: 1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid cyclopropylamide
• CAS No: 1706428-60-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6124027
• PubChem ID: 102567768
• Update Time: 2025-06-13

1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid cyclopropylamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid cyclopropylamide
• 2-Quinolinecarboxamide, N-cyclopropyl-1,2,3,4-tetrahydro-
• 1706428-60-5
• N-Cyclopropyl-1,2,3,4-tetrahydroquinoline-2-carboxamide

• Inchi： 1S/C13H16N2O/c16-13(14-10-6-7-10)12-8-5-9-3-1-2-4-11(9)15-12/h1-4,10,12,15H,5-8H2,(H,14,16)
• InChI Key： IAJDKIGVXJRJFC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)CCC1C(NC1CC1)=O

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 473.3±35.0 °C(Predicted)
• pka: 14.74±0.20(Predicted)

Additional information on 1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid cyclopropylamide

Comprehensive Overview of 1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid cyclopropylamide (CAS No. 1706428-60-5)

1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid cyclopropylamide (CAS No. 1706428-60-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The incorporation of a cyclopropylamide moiety further enhances its potential applications, making it a subject of interest for drug discovery and development.

In recent years, the demand for 1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid cyclopropylamide has surged, driven by its relevance in addressing modern health challenges such as antimicrobial resistance and neurodegenerative diseases. Researchers are particularly intrigued by its potential as a scaffold for designing novel small-molecule inhibitors and enzyme modulators. Its CAS No. 1706428-60-5 serves as a critical identifier in scientific databases, facilitating streamlined research and regulatory compliance.

The compound's tetrahydroquinoline core is a privileged structure in medicinal chemistry, often associated with CNS-active and anti-inflammatory properties. Coupled with the cyclopropylamide group, it exhibits improved metabolic stability and bioavailability, which are key considerations in drug design. These attributes align with current trends in precision medicine and personalized therapeutics, where tailored molecular solutions are increasingly sought after.

From a synthetic perspective, 1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid cyclopropylamide offers versatility. Its synthesis often involves multistep organic reactions, including cyclization and amide coupling, which are areas of active methodological innovation. The compound's CAS No. 1706428-60-5 is frequently cited in patents and academic publications, underscoring its industrial and academic relevance.

Environmental and sustainability considerations are also shaping the discourse around this compound. With growing emphasis on green chemistry, researchers are exploring eco-friendly synthetic routes for tetrahydroquinoline derivatives. The cyclopropylamide moiety, in particular, is being studied for its biodegradability profile, addressing concerns about persistent organic pollutants (POPs).

In the context of AI-driven drug discovery, 1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid cyclopropylamide has emerged as a candidate for virtual screening and molecular docking studies. Its structural features make it amenable to machine learning models that predict bioactivity, reflecting the intersection of computational chemistry and experimental validation.

Market analysts note that the compound's applications extend beyond pharmaceuticals. Its potential in agrochemicals, particularly as a plant growth regulator or pesticide intermediate, is under investigation. This dual utility in human health and agriculture positions it as a high-value chemical entity in global markets.

Quality control and standardization are critical for CAS No. 1706428-60-5, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring purity and consistency. Regulatory bodies emphasize stringent documentation, linking the compound's CAS number to safety data sheets (SDS) and compliance records.

Looking ahead, 1,2,3,4-Tetrahydro-quinoline-2-carboxylic acid cyclopropylamide is poised to play a pivotal role in next-generation therapeutics and sustainable chemistry. Its multifaceted applications, coupled with advancing synthetic technologies, make it a compound to watch in both academic and industrial spheres.